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Compound of Interest

Compound Name: 2-Bromobutane-d5

Cat. No.: B15290050

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-Bromobutane-d5, a
deuterated analog of 2-bromobutane. While the toxicological and chemical properties are
largely expected to parallel those of its non-deuterated counterpart, this document outlines the
specific known data for the deuterated compound where available and otherwise provides
guidance based on the well-documented properties of 2-bromobutane. This information is
essential for mitigating risks in a laboratory or drug development setting.

Hazard Identification

2-Bromobutane-d5 is classified as a highly flammable liquid and vapor.[1][2][3][4][5][6] It can
cause skin and eye irritation, and may cause drowsiness or dizziness.[1][4][5][7] In high
concentrations, vapors may be narcotic.[8][9][10]

GHS Classification:

o Flammable Liquids: Category 2[1][3][4][6]

» Skin Corrosion/Irritation: Category 1C (Causes severe skin burns and eye damage)[3]
e Serious Eye Damage/Eye Irritation: Category 1[3]

o Specific Target Organ Toxicity (Single Exposure): Category 3 (May cause drowsiness or
dizziness)[1][4]
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e Hazardous to the Aquatic Environment, Chronic Hazard: Category 3 (Harmful to aquatic life
with long lasting effects)[3][4]

Hazard Statements:

H225: Highly flammable liquid and vapor.[1][3][6]

H314: Causes severe skin burns and eye damage.[3]

H336: May cause drowsiness or dizziness.[1]

H412: Harmful to aquatic life with long lasting effects.[3]

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of 2-Bromobutane.
Data for the deuterated form (d5) is sparse; therefore, properties of the non-deuterated form
are provided as a close approximation.
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Property

Value

Molecular Formula

C4DS5HA4Br

Molecular Weight 142.05 g/mol (calculated for d5)
Appearance Colorless to pale-yellow liquid.[8][9]
Odor Pleasant odor.[1][8][9]

Boiling Point 91°C/195.8 °F @ 760 mmHg.[11][12]
Melting Point -112 °C/-169.6 °F.[11][12]

Flash Point 21 °C/69.8 °F.[1][2][11]

Density 1.255 g/mL at 25 °C.[9]

Vapor Pressure

70 mbar @ 20 °C.[11]

Vapor Density

4.7 (Air = 1).[11]

Solubility

Insoluble in water; soluble in alcohol, acetone,
and ether.[1][8]

Autoignition Temperature

265 °C / 509 °F[11]

Handling and Storage

Proper handling and storage are crucial to ensure safety.

Handling:

Use only non-sparking tools.[1]

Work in a well-ventilated area, preferably in a chemical fume hood.[1][7]

Keep away from heat, sparks, open flames, and other ignition sources.[1][6][7]

Ground and bond containers and receiving equipment to prevent static discharge.[1]

Avoid contact with skin, eyes, and clothing.[7]
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e Do not breathe vapors or mists.[1][2]

o Wear appropriate personal protective equipment (see Section 4).

Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

o Keep away from incompatible materials such as strong oxidizing agents, strong bases, and
metals.[7][11]

» Store in a flammable liquids storage cabinet.

Exposure Controls and Personal Protection

Engineering Controls:
» Use of a chemical fume hood is recommended for all handling procedures.
e Ensure eyewash stations and safety showers are readily accessible.[11]

Personal Protective Equipment (PPE):

PPE Type Specifications

Eye/Face Protection Chemical safety goggles or a face shield.[7][11]

) ) Chemical-resistant gloves (e.qg., nitrile rubber),
Skin Protection

lab coat, and closed-toe shoes.[1][7][13]

Not typically required with adequate ventilation.
_ _ If ventilation is insufficient, use a NIOSH-
Respiratory Protection _ _ _
approved respirator with an organic vapor

cartridge.[7][13]

A visual guide for the selection of appropriate Personal Protective Equipment (PPE) is provided
below.
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Personal Protective Equipment (PPE) for 2-Bromobutane-d5

Respiratory Protection
(Use in Fume Hood)

Body Protection
Handling Procedures (Lab Coat)

Handling 2-Bromobutane-d5 Y 4
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(Chemical-Resistant Gloves)

Eye Protection
(Safety Goggles/Face Shield)
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Figure 1. Recommended PPE for handling 2-Bromobutane-d5.

First Aid Measures

In the event of exposure, follow these first aid protocols immediately.
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Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical
attention.[2][7]

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Seek immediate medical

attention.[2]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting lower and upper
eyelids occasionally. Remove contact lenses if
present and easy to do. Seek immediate

medical attention.[2][3]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse
mouth with water. Seek immediate medical
attention.[2][7]

The logical workflow for responding to an exposure incident is illustrated below.
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Figure 2. First aid response workflow for exposure.

Firefighting Measures

Extinguishing Media:

« Suitable: Dry chemical, carbon dioxide (COZ2), or alcohol-resistant foam.[7][11][14]
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» Unsuitable: Water may be ineffective.[14]

Specific Hazards:

e Vapors are heavier than air and may travel to a source of ignition and flash back.[11]

o Containers may explode when heated.[11]

e Combustion may produce toxic gases such as carbon oxides and hydrogen bromide.[7]
Firefighting Procedures:

o Wear self-contained breathing apparatus (SCBA) and full protective gear.[7][11]

» Use water spray to cool fire-exposed containers.[5]

Accidental Release Measures

In the case of a spill or leak, follow these procedures.

Personal Precautions:

Evacuate personnel from the area.

Remove all sources of ignition.[7][11]

Ensure adequate ventilation.[7][11]

Wear appropriate personal protective equipment.

Environmental Precautions:

» Prevent the material from entering drains, sewers, or waterways.[7][11]

Containment and Cleanup:

o Absorb the spill with an inert material (e.g., sand, earth, vermiculite).

e Collect the absorbed material into a suitable, labeled container for disposal.[1][11]
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¢ Wash the spill area with soap and water.

The following diagram outlines the logical steps for responding to an accidental release.

Accidental Release

Spill or Leak Occurs

Responsg Actions

Evacuate Area

!

Remove Ignition Sources

!

Ensure Ventilation

!

Wear Appropriate PPE

Containmentland Cleanup

Contain Spill with
Inert Material

Collect Waste in
Labeled Container

Clean Spill Area

Dispose of Waste Properly
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Figure 3. Workflow for accidental release response.

Stability and Reactivity

o Reactivity: Generally stable under normal conditions.[11]

e Chemical Stability: Stable under recommended storage conditions.[7][11]

» Conditions to Avoid: Heat, flames, sparks, and other ignition sources.[1][11]

e Incompatible Materials: Strong oxidizing agents, strong bases, and metals.[7][11]

e Hazardous Decomposition Products: Carbon oxides and hydrogen bromide gas upon
combustion.[7]

Toxicological Information

Limited toxicological data is available for 2-Bromobutane-d5. The information provided is
based on its non-deuterated analog.

» Acute Toxicity: No specific data is available. Inhalation of high concentrations may cause
narcotic effects.[8][9][10]

» Skin Corrosion/Irritation: Causes skin irritation and may cause severe burns.[3][7]
e Serious Eye Damage/Irritation: Causes serious eye damage.[3][7]
o Carcinogenicity: Not classified as a carcinogen by IARC, NTP, or OSHA.

Disposal Considerations

Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations. Do not allow the material to enter drains or waterways. Waste
containers should be properly labeled and sealed.

This technical guide is intended to provide comprehensive safety and handling information for
2-Bromobutane-d5. It is imperative that all users of this chemical are familiar with its potential
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hazards and follow the recommended safety procedures. Always refer to the most current
Safety Data Sheet (SDS) for this product before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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